Cas no 2034452-85-0 (N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide)

• Product name: N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide
• CAS No: 2034452-85-0
• MF: C₁₀H₁₃N₃O₂S₂
• MW: 271.3591
• CID: 5351665

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]methanesulfonamide
• N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide
• N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide

• Inchi： 1S/C10H13N3O2S2/c1-17(14,15)11-4-6-13-5-2-10(12-13)9-3-7-16-8-9/h2-3,5,7-8,11H,4,6H2,1H3
• InChI Key： CHXNJNNDHXWBMZ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])C(C2=C([H])SC([H])=C2[H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Topological Polar Surface Area: 101
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide

Comprehensive Overview of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide (CAS No. 2034452-85-0)

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide (CAS No. 2034452-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of a thiophene ring and a pyrazole moiety in its structure makes it particularly interesting for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide has surged, driven by their potential in targeting various biological pathways. The compound's CAS number 2034452-85-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers are particularly intrigued by its potential applications in kinase inhibition and anti-inflammatory therapies, which align with current trends in personalized medicine and targeted drug delivery.

The synthesis of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide involves multi-step organic reactions, often starting with the construction of the thiophene-pyrazole core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in forums and publications, reflecting the growing interest in green chemistry and sustainable synthetic approaches.

From a pharmacological perspective, the methanesulfonamide group in this compound enhances its bioavailability and metabolic stability, making it a promising candidate for further development. Recent studies have explored its interactions with enzyme targets, particularly those involved in cell signaling pathways. This aligns with the broader industry focus on precision medicine and the development of small-molecule inhibitors for complex diseases.

The compound's thiophene component is another area of interest, as this heterocycle is known to contribute to lipophilicity and binding affinity in drug-receptor interactions. Researchers investigating structure-activity relationships (SAR) often highlight the importance of such structural features when designing new bioactive molecules. This has led to increased searches for terms like "thiophene derivatives in drug discovery" and "pyrazole-based therapeutics" across academic databases.

In the context of analytical characterization, N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide is typically identified using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical development, addressing common concerns about compound purity and structural verification that frequently appear in research queries.

The potential applications of this compound extend beyond human health, with emerging interest in its use for crop protection formulations. The agrochemical industry has shown particular interest in sulfonamide-containing compounds due to their pest control properties, reflecting the growing need for sustainable agriculture solutions. This dual applicability in pharmaceutical and agricultural sectors makes CAS 2034452-85-0 a compound of significant commercial interest.

As research continues, the scientific community remains focused on optimizing the synthetic routes for N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide to improve scalability and cost-effectiveness. Recent publications have addressed challenges related to regioselectivity in pyrazole formation and functional group compatibility during sulfonamide incorporation. These topics frequently appear in search trends related to organic synthesis optimization.

From a regulatory standpoint, proper documentation of CAS 2034452-85-0 is essential for patent applications and material safety assessments. The compound's physicochemical properties, including solubility, stability, and partition coefficients, are critical parameters that influence its development potential. These factors are increasingly important in light of stringent pharmaceutical quality standards and environmental regulations.

Looking ahead, N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}methanesulfonamide represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable scaffold for developing new bioactive molecules. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and discussion in both academic and industrial settings.